Cas no 34653-99-1 (5-Oxazolidinone,4-(1-methylethyl)-2-thioxo-)

• Product name: 5-Oxazolidinone,4-(1-methylethyl)-2-thioxo-
• CAS No: 34653-99-1
• MF: C₆H₉NO₂S
• MW: 159.206160306931
• CID: 295023
• PubChem ID: 45096101

5-Oxazolidinone,4-(1-methylethyl)-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 5-Oxazolidinone,4-(1-methylethyl)-2-thioxo-
• 5-Oxazolidinone,4-(1-methylethyl)-2-thioxo-, (?à)-
• D,L-4-Isopropyl-5-oxo-2-thioxooxazolidine
• 4-Isopropyl-2-thioxooxazolidin-5-one
• 34653-99-1

• Inchi： InChI=1S/C6H9NO2S/c1-3(2)4-5(8)9-6(10)7-4/h3-4H,1-2H3,(H,7,10)
• InChI Key： DNCKKQATXWZDHI-UHFFFAOYSA-N
• SMILES： CC(C1NC(=S)OC1=O)C

Computed Properties

• Exact Mass: 159.03547
• Monoisotopic Mass: 159.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.4A^2
• XLogP3: 1.5

Experimental Properties

• PSA: 38.33